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Compound of Interest

N-propylhydroxylamine
Compound Name:

hydrochloride
CAS No.: 85264-32-0
Cat. No.: B3387858

Get Quote
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Document Control: V.1.0 | Target Audience: R&D Scientists, EHS Officers | Safety Level: High

Executive Summary & Core Directive

N-Propylhydroxylamine Hydrochloride (CAS: 85264-32-0 / 50632-53-6 for isopropyl isomer)
is a reactive reducing agent used in organic synthesis and proteomic research. Unlike standard
organic waste, this compound presents specific risks regarding thermal instability and
incompatibility with oxidizers.

The Core Directive: Do NOT treat this as generic "organic solid" waste. It requires segregation
from oxidizing agents to prevent exothermic decomposition or explosion. The only validated
disposal method for laboratory quantities is professional chemical incineration via a licensed
hazardous waste contractor.

Key Chemical Data
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Property Specification
Chemical Name N-Propylhydroxylamine Hydrochloride
CAS Number 85264-32-0 (Linear) / 50632-53-6 (Isopropyl)
C
H
Molecular Formula
NO
HCI
Physical State White to off-white hygroscopic crystalline solid

] Skin/Eye lIrritant, Potential Sensitizer, Reducing
Primary Hazards
Agent

Incompatible with Strong Oxidizers (e.g., Nitric

Reactivit
y Acid, Peroxides)

Hazard Identification & Risk Assessment

Before initiating disposal, you must understand the specific stability profile of hydroxylamine
salts. While the hydrochloride salt is more stable than the free base, it remains a potent
reducing agent.

The "Incompatibility Matrix"

The most critical safety failure mode is accidental mixing with oxidizers.
e Risk: Violent exothermic reaction releasing HCI gas and nitrogen oxides (NO

).

» Mechanism: Hydroxylamines reduce transition metals and oxidizers, often autocatalytically.

DOT Diagram: Segregation Logic
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Figure 1: Decision logic for waste segregation. Note the critical separation from oxidizers and
alkalis.

Step-by-Step Disposal Workflow

This protocol follows the "Cradle-to-Grave" management principles mandated by EPA RCRA
standards.

Phase 1: Collection & Segregation

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk; metal containers should be avoided due to potential
corrosion by the hydrochloride salt.

o State Segregation: Keep solid waste separate from liquid waste. Do not dissolve the solid in
water "just to dispose of it" unless directed by specific site protocols, as this increases
volume and spill risk.

e Chemical Segregation:
o Isolate from all oxidizing acids (Nitric, Perchloric).

o Isolate from heavy metals (Silver, Mercury) which can catalyze decomposition.
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Phase 2: Labeling

Labeling must be explicit to prevent downstream accidents at the consolidation facility.

Primary Tag: "Hazardous Waste - Solid, Toxic, Corrosive."

Chemical Components: List "N-Propylhydroxylamine Hydrochloride 100%".

Hazard Checkboxes: Check "Toxic" and "lrritant".

Special Warning: Add a supplemental sticker: "REDUCING AGENT - DO NOT MIX WITH
OXIDIZERS."

Phase 3: Storage Prior to Pickup

e Store in a cool, dry, well-ventilated area.[1][2][3]
e Ensure the container is tightly closed (the substance is hygroscopic).

e Secondary Containment: Place the HDPE jar inside a secondary plastic tray to capture any
potential leaks or deliquescence.

Phase 4: Professional Disposal (The Standard)

Do not attempt bench-top neutralization (e.g., using bleach) unless you are an expert chemist
with a specific validated SOP. The reaction with hypochlorite is exothermic and can generate
toxic gases.[4]

DOT Diagram: Disposal Workflow
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Figure 2: The standard operational workflow for disposing of hydroxylamine salts.

Emergency Procedures (Spill Response)

In the event of a spill during the disposal process, immediate action is required to prevent
exposure and reaction.[2]

Scenario Action Protocol

1. Wear double nitrile gloves, goggles, and lab

coat.2. Gently sweep up using a dustpan and
Minor Solid Spill (<10g) brush (avoid creating dust).3. Place in a waste

container.4. Wipe area with a damp paper towel,

then dispose of the towel as hazardous waste.

1. Evacuate the immediate area.2. Alert EHS.3.
Major Solid Spill (>10g) Use a HEPA vacuum if available, or wet sweep
ajor Solid Spiit (>10g
methods to minimize dust.4. Do not use dry

paper towels if strong oxidizers are nearby.

Wash immediately with soap and copious water
Skin Contact for 15 minutes.[3] Hydroxylamines can be
absorbed through the skin.[1][4]

Regulatory Compliance & Waste Codes

Compliance depends on your specific jurisdiction (EPA in the US, ECHA in Europe).

e RCRA (USA): N-Propylhydroxylamine HCI is not a P- or U-listed waste. However, it must be
characterized based on its properties.

o Characteristic Codes: Likely D003 (Reactive) if the specific form is determined to be
unstable, though often classified simply as Toxic (refer to local EHS determination).

o Best Practice: Manage as a Non-RCRA Regulated Hazardous Waste (if not characteristic)
or Characteristic Hazardous Waste, destined for incineration.

e DOT (Transport):
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o UN Number: UN 2923 (Corrosive solids, toxic, n.o.s.) or UN 3261 (Corrosive solid, acidic,
organic, n.o.s.).

o Proper Shipping Name: Corrosive solid, toxic, n.o.s. (N-Propylhydroxylamine
Hydrochloride).

References

+ National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 12283955, O-propylhydroxylamine hydrochloride. Retrieved from [Link]

+ U.S. Environmental Protection Agency.Resource Conservation and Recovery Act (RCRA)
Regulations. Retrieved from [Link]

¢ Bretherick, L.Bretherick's Handbook of Reactive Chemical Hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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